Cas no 2034238-86-1 ((2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone)

• Product Name: (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone
• CAS No: 2034238-86-1
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6526098
• PubChem ID: 121017334
• Update Time: 2025-05-19

(2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methoxyethoxy)pyridine-4-carbonyl]-4-[(pyridin-3-yl)methyl]piperazine
• (2-(2-methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone
• F6475-2831
• 2034238-86-1
• [2-(2-methoxyethoxy)pyridin-4-yl]-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
• AKOS026689681
• (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone

• Inchi： 1S/C19H24N4O3/c1-25-11-12-26-18-13-17(4-6-21-18)19(24)23-9-7-22(8-10-23)15-16-3-2-5-20-14-16/h2-6,13-14H,7-12,15H2,1H3
• InChI Key： RXZGSPPZHNEKTO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)OCCOC)N1CCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone

Chemical Profile of (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone and Its Significance in Modern Research

The compound with the CAS number 2034238-86-1 is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's structure lies a pyridine moiety, which is a key feature in many bioactive molecules. The presence of a 2-methoxyethoxy substituent on the pyridine ring enhances its solubility and bioavailability, crucial factors for any potential therapeutic agent. This modification also introduces a hydrophilic character to the molecule, facilitating its interaction with biological targets. The second key structural component is the piperazine ring, which is known for its ability to modulate various neurotransmitter systems. Specifically, the 4-(pyridin-3-ylmethyl)piperazine moiety can influence pathways involving dopamine and serotonin, making this compound a candidate for applications in central nervous system disorders.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drugs, which simultaneously interact with multiple biological targets to achieve therapeutic effects. The compound (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone exemplifies this approach, as it combines elements that could potentially interact with both dopaminergic and serotonergic receptors. Such dual-action compounds have shown promise in treating conditions like depression, anxiety, and neurodegenerative diseases.

The methanone backbone in this molecule serves as a linker that connects the two pharmacophoric units, ensuring proper spatial orientation for optimal biological activity. This structural design allows for fine-tuning of the compound's properties through modifications at various positions, enabling researchers to optimize its efficacy and selectivity. The flexibility provided by the methanone group also contributes to the molecule's ability to adopt multiple conformations, which can be advantageous when interacting with complex biological targets.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The compound (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone has the potential to interfere with PPIs due to its dual pharmacophoric nature. By binding to specific protein targets, this compound could disrupt pathological signaling pathways involved in various diseases. For instance, it might be explored for its potential role in inhibiting kinases or other enzymes that are aberrantly activated in cancer cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex pyridine and piperazine moieties. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

Evaluation of the compound's biological activity typically involves high-throughput screening (HTS) assays to identify its interaction with various biological targets. Preliminary studies have suggested that (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone exhibits promising activity against certain enzymes and receptors relevant to neurological disorders. Further investigation into its mechanism of action will be crucial for understanding its therapeutic potential and for guiding future drug development efforts.

The pharmacokinetic properties of this compound are also an important consideration for its potential clinical application. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for therapeutic use. Computational modeling techniques can aid in predicting these properties before expensive experimental studies are conducted.

In conclusion, the compound with CAS number 2034238-86-1, identified as (2-(2-Methoxyethoxy)pyridin-4-yl)(4-(pyridin-3-ylmethyl)piperazin-1-yl)methanone, represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in addressing some of the most challenging medical conditions faced today.